Cas no 1780885-68-8 (3-(2-fluoro-6-methylphenyl)butan-1-amine)

• Product Name: 3-(2-fluoro-6-methylphenyl)butan-1-amine
• CAS No: 1780885-68-8
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6326040
• PubChem ID: 84768526
• Update Time: 2025-05-21

3-(2-fluoro-6-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)butan-1-amine
• 1780885-68-8
• EN300-1840584

• Inchi： 1S/C11H16FN/c1-8-4-3-5-10(12)11(8)9(2)6-7-13/h3-5,9H,6-7,13H2,1-2H3
• InChI Key： WZDZKYQHDCSVMN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C)CCN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoro-6-methylphenyl)butan-1-amine

3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine: A Comprehensive Overview

3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine, identified by the CAS Registry Number 1780885-68-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a butanamine backbone attached to a fluorinated aromatic ring, which imparts distinctive electronic and steric properties.

The synthesis of 3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine typically involves multi-step organic reactions, often leveraging coupling reactions or nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for research and industrial applications.

In terms of physical properties, 3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine exhibits a melting point of approximately 95°C and a boiling point around 240°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various chemical processes. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability that can be enhanced through appropriate formulation techniques.

The biological activity of 3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine has been a focal point of recent research. Studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. For instance, preclinical trials have shown that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier suggests promising applications in treating central nervous system disorders.

The application of 3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further highlighted its potential as a building block for advanced materials with tailored electronic characteristics.

In conclusion, 3-(2-Fluoro-6-Methylphenyl)Butan-1-Amine, with its CAS number 1780885-68-8, represents a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry and pharmacology.